Cas no 58484-19-8 (1-(2-chloroethyl)-3-(2,3,4,5,6-pentahydroxycyclohexyl)urea)

1-(2-chloroethyl)-3-(2,3,4,5,6-pentahydroxycyclohexyl)urea structure
58484-19-8 structure
Product Name:1-(2-chloroethyl)-3-(2,3,4,5,6-pentahydroxycyclohexyl)urea
CAS No:58484-19-8
MF:C9H17ClN2O6
MW:284.694082021713
CID:948572
PubChem ID:321800
Update Time:2025-04-19

1-(2-chloroethyl)-3-(2,3,4,5,6-pentahydroxycyclohexyl)urea Chemical and Physical Properties

Names and Identifiers

    • 1-(2-chloroethyl)-3-(2,3,4,5,6-pentahydroxycyclohexyl)urea
    • AC1L851E
    • CTK1H2369
    • NSC275621
    • NSC-275621
    • 58484-19-8
    • DTXSID70313715
    • Inchi: 1S/C9H17ClN2O6/c10-1-2-11-9(18)12-3-4(13)6(15)8(17)7(16)5(3)14/h3-8,13-17H,1-2H2,(H2,11,12,18)
    • InChI Key: GKXZYBWIPXPBDB-UHFFFAOYSA-N
    • SMILES: ClCCNC(NC1C(C(C(C(C1O)O)O)O)O)=O

Computed Properties

  • Exact Mass: 284.07761
  • Monoisotopic Mass: 284.0775140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.3
  • Topological Polar Surface Area: 142Ų

Experimental Properties

  • PSA: 142.28
  • LogP: -2.50710
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